1-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[3-hydroxy-3-(oxan-4-yl)propyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C16H24N2O3/c1-12-3-2-4-14(11-12)18-16(20)17-8-5-15(19)13-6-9-21-10-7-13/h2-4,11,13,15,19H,5-10H2,1H3,(H2,17,18,20)
• InChI Key: BYZSPJODQJWUMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCC(C2CCOCC2)O
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

1-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(m-tolyl)urea, also known as THP-urea, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicine and pharmacology. THP-urea is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 308.4 g/mol.

Scientific Research Applications

Chemical Synthesis and Modification

• The synthesis of N-hydroxyamide-containing heterocycles demonstrates the chemical versatility of urea derivatives in forming complex molecules that can interact with metal ions, showcasing the potential for applications in materials science and catalysis (Ohkanda et al., 1993).

Hydrogel Formation

• Urea derivatives have been shown to form hydrogels in specific conditions, indicating potential for biomedical applications such as drug delivery systems or tissue engineering scaffolds (Lloyd & Steed, 2011).

Modifier for Polymers

• Hydroxyethyl-substituted ureas serve as modifiers for epoxy and urethane polymers, improving performance, which could be relevant in developing advanced materials with enhanced properties (Ignat’ev et al., 2015).

Corrosion Inhibition

• Pyran derivatives, including those structurally related to the compound of interest, have been explored for their role in corrosion inhibition, suggesting uses in industrial applications to protect metals from acid corrosion (Saranya et al., 2020).